Cas no 1697375-66-8 (2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde)

• Product Name: 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde
• CAS No: 1697375-66-8
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 6153230
• PubChem ID: 89311452
• Update Time: 2025-11-01

2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde
• 1697375-66-8
• A1-23142
• SCHEMBL14339304

• Inchi： 1S/C9H6ClF3O2/c10-8-3-7(2-1-6(8)4-14)15-5-9(11,12)13/h1-4H,5H2
• InChI Key： ADNCXRHGCJMVBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)OCC(F)(F)F

Computed Properties

• Exact Mass: 238.0008416g/mol
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde

Recent Advances in the Study of 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde (CAS: 1697375-66-8)

2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde (CAS: 1697375-66-8) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and biological activity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde as a precursor in the synthesis of trifluoromethyl-containing drugs. The study demonstrated that the trifluoroethoxy group enhances the metabolic stability and bioavailability of the resulting compounds, making them more effective in preclinical models of epilepsy and neuropathic pain. The compound's ability to cross the blood-brain barrier was also noted as a significant advantage for CNS-targeted therapies.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in developing anti-inflammatory agents. The researchers synthesized a series of derivatives using 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde as a building block and evaluated their inhibitory effects on pro-inflammatory cytokines. The results indicated that several derivatives exhibited potent activity against TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis.

From a synthetic chemistry perspective, advancements in the production of 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde have also been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices.

In conclusion, 2-Chloro-4-(2,2,2-trifluoroethoxy)benzaldehyde (CAS: 1697375-66-8) continues to be a compound of significant interest in medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities underscore its potential in the development of next-generation therapeutics. Future research is expected to further explore its applications, particularly in combination with emerging drug discovery technologies such as AI-driven molecular design and high-throughput screening.